Cas no 1807039-68-4 (Ethyl 2-cyano-4-methoxy-5-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-methoxy-5-methylbenzoate
• CAS No: 1807039-68-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5001857
• Update Time: 2025-09-28

Ethyl 2-cyano-4-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-methoxy-5-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-4-16-12(14)10-5-8(2)11(15-3)6-9(10)7-13/h5-6H,4H2,1-3H3
• InChI Key： KABGEZGVMSKVQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)OCC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-methoxy-5-methylbenzoate

Ethyl 2-cyano-4-methoxy-5-methylbenzoate (CAS No. 1807039-68-4): A Comprehensive Overview

Ethyl 2-cyano-4-methoxy-5-methylbenzoate (CAS No. 1807039-68-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments.

The molecular structure of Ethyl 2-cyano-4-methoxy-5-methylbenzoate consists of a benzoate ester moiety attached to an ethyl group, with cyano and methoxy substituents strategically positioned on the aromatic ring. This arrangement contributes to its distinct chemical behavior, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the cyano group enhances its reactivity, while the methoxy group provides a site for further functionalization.

In recent years, Ethyl 2-cyano-4-methoxy-5-methylbenzoate has been extensively studied for its potential applications in drug discovery and development. Its structural features make it a promising candidate for the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. Researchers have been exploring its derivatives as potential leads for new therapeutic agents, leveraging its ability to undergo various chemical transformations.

One of the most intriguing aspects of Ethyl 2-cyano-4-methoxy-5-methylbenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmaceuticals. The compound's benzoate core provides a stable scaffold that can be modified to introduce diverse functional groups, facilitating the creation of complex heterocyclic structures. These structures have shown promise in preclinical studies as inhibitors of key enzymes involved in disease pathways.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 2-cyano-4-methoxy-5-methylbenzoate in drug design. Molecular modeling studies have demonstrated its potential as a scaffold for developing small molecule inhibitors with high specificity and low toxicity. These studies involve virtual screening techniques to identify optimal binding interactions with target proteins, which are critical for drug efficacy.

The pharmaceutical industry has also been interested in Ethyl 2-cyano-4-methoxy-5-methylbenzoate due to its versatility in synthetic chemistry. It serves as a key intermediate in multi-step synthetic routes, enabling the production of structurally diverse compounds. This flexibility is particularly valuable in medicinal chemistry, where rapid access to novel molecules is essential for optimizing pharmacological properties.

In addition to its pharmaceutical applications, Ethyl 2-cyano-4-methoxy-5-methylbenzoate has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing advanced materials with specific functionalities, such as liquid crystals or organic semiconductors. Furthermore, its derivatives have been explored as potential bioactive agents in crop protection chemicals, offering new solutions for agricultural challenges.

The synthesis of Ethyl 2-cyano-4-methoxy-5-methylbenzoate involves well-established organic reactions, including esterification and cyanation processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes. The ability to produce this compound efficiently underscores its importance as a building block in chemical synthesis.

Ongoing research continues to uncover new applications and derivatives of Ethyl 2-cyano-4-methoxy-5-methylbenzoate. Innovations in synthetic methodologies and computational techniques are expected to further expand its utility across multiple scientific disciplines. As our understanding of molecular interactions deepens, this compound will likely play an even more significant role in advancing chemical and pharmaceutical sciences.